![molecular formula C14H10Cl2N4S B5885056 5-[(2,6-dichlorobenzyl)thio]-1-phenyl-1H-tetrazole](/img/structure/B5885056.png)
5-[(2,6-dichlorobenzyl)thio]-1-phenyl-1H-tetrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(2,6-dichlorobenzyl)thio]-1-phenyl-1H-tetrazole, also known as DTT, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 5-[(2,6-dichlorobenzyl)thio]-1-phenyl-1H-tetrazole is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of certain enzymes involved in cell growth and inflammation. This compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has also been found to have antioxidant properties. This compound has been shown to increase the activity of certain antioxidant enzymes, such as superoxide dismutase and catalase.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-[(2,6-dichlorobenzyl)thio]-1-phenyl-1H-tetrazole is its relatively low toxicity, making it a safe compound for use in laboratory experiments. However, this compound has been found to be unstable in aqueous solutions, which can limit its use in certain experiments. Additionally, this compound has a short half-life, which can make it difficult to study its effects over a prolonged period of time.
Future Directions
There are several future directions for research on 5-[(2,6-dichlorobenzyl)thio]-1-phenyl-1H-tetrazole. One area of interest is the development of this compound-based therapies for the treatment of cancer and inflammatory diseases. Another area of interest is the development of new synthesis methods for this compound that can improve its stability and half-life. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various cellular processes.
Synthesis Methods
5-[(2,6-dichlorobenzyl)thio]-1-phenyl-1H-tetrazole can be synthesized through a multi-step process involving the reaction of 2,6-dichlorobenzyl chloride with sodium azide, followed by the reaction of the resulting intermediate with thiourea and phenylhydrazine. The final product is obtained through a cyclization reaction.
Scientific Research Applications
5-[(2,6-dichlorobenzyl)thio]-1-phenyl-1H-tetrazole has been found to have potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research, where this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
5-[(2,6-dichlorophenyl)methylsulfanyl]-1-phenyltetrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2N4S/c15-12-7-4-8-13(16)11(12)9-21-14-17-18-19-20(14)10-5-2-1-3-6-10/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HERWPFWLDQWYDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)SCC3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.